Cas no 130749-78-9 (4H-Imidazol-4-one,1-acetyl-2-amino-1,5-dihydro-)

4H-Imidazol-4-one,1-acetyl-2-amino-1,5-dihydro- structure
130749-78-9 structure
Product Name:4H-Imidazol-4-one,1-acetyl-2-amino-1,5-dihydro-
CAS No:130749-78-9
MF:C5H7N3O2
MW:141.127980470657
CID:102488
PubChem ID:45116739
Update Time:2025-04-18

4H-Imidazol-4-one,1-acetyl-2-amino-1,5-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 4H-Imidazol-4-one,1-acetyl-2-amino-1,5-dihydro-
    • 4H-Imidazol-4-one,1-acetyl-2-amino-1,5-dihydro-(9CI)
    • 1-acetyl-2-amino-1H-imidazol-4(5H)-one
    • 3-acetyl-2-amino-4H-imidazol-5-one
    • 130749-78-9
    • Inchi: 1S/C5H7N3O2/c1-3(9)8-2-4(10)7-5(8)6/h2H2,1H3,(H2,6,7,10)
    • InChI Key: SQOUNUPLIMKUFB-UHFFFAOYSA-N
    • SMILES: O=C1CN(C(C)=O)C(N)=N1

Computed Properties

  • Exact Mass: 141.05391
  • Monoisotopic Mass: 141.054
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 75.8A^2
  • XLogP3: -0.9

Experimental Properties

  • PSA: 75.76
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